molecular formula C20H28N7O16P3 B1205280 3-Aminopyridine adenine dinucleotide phosphate CAS No. 54758-28-0

3-Aminopyridine adenine dinucleotide phosphate

Cat. No.: B1205280
CAS No.: 54758-28-0
M. Wt: 715.4 g/mol
InChI Key: BAXCQRTXEORKEF-HISDBWNOSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Aminopyridine adenine dinucleotide phosphate, also known as this compound, is a useful research compound. Its molecular formula is C20H28N7O16P3 and its molecular weight is 715.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

54758-28-0

Molecular Formula

C20H28N7O16P3

Molecular Weight

715.4 g/mol

IUPAC Name

(2R,3R,4S,5R)-5-[[[(2R,3R,4R,5R)-2-(6-aminopurin-9-yl)-4-hydroxy-5-[[hydroxy(phosphonooxy)phosphoryl]oxymethyl]oxolan-3-yl]oxy-hydroxyphosphoryl]oxymethyl]-2-(3-aminopyridin-1-ium-1-yl)-4-hydroxyoxolan-3-olate

InChI

InChI=1S/C20H28N7O16P3/c21-9-2-1-3-26(4-9)19-15(30)13(28)10(40-19)5-38-45(34,35)42-16-14(29)11(6-39-46(36,37)43-44(31,32)33)41-20(16)27-8-25-12-17(22)23-7-24-18(12)27/h1-4,7-8,10-11,13-16,19-20,28-29H,5-6,21H2,(H,34,35)(H,36,37)(H2,22,23,24)(H2,31,32,33)/t10-,11-,13-,14-,15-,16-,19-,20-/m1/s1

InChI Key

BAXCQRTXEORKEF-HISDBWNOSA-N

Isomeric SMILES

C1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)O[C@@H]3[C@@H]([C@H](O[C@H]3N4C=NC5=C(N=CN=C54)N)COP(=O)(O)OP(=O)(O)O)O)O)[O-])N

SMILES

C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)(O)OC3C(C(OC3N4C=NC5=C(N=CN=C54)N)COP(=O)(O)OP(=O)(O)O)O)O)[O-])N

Canonical SMILES

C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)(O)OC3C(C(OC3N4C=NC5=C(N=CN=C54)N)COP(=O)(O)OP(=O)(O)O)O)O)[O-])N

54758-28-0

Synonyms

3-aminopyridine adenine dinucleotide phosphate

Origin of Product

United States

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